Cas no 941947-76-8 (6-bromo-N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 941947-76-8
• MF: C₁₆H₁₂BrNO₅
• MW: 378.17418384552
• CID: 5429265
• Update Time: 2025-06-08

6-bromo-N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(furan-2-ylmethyl)-8-methoxy-2-oxochromene-3-carboxamide
• 6-bromo-N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C16H12BrNO5/c1-21-13-7-10(17)5-9-6-12(16(20)23-14(9)13)15(19)18-8-11-3-2-4-22-11/h2-7H,8H2,1H3,(H,18,19)
• InChI Key： XHNUWEVEFLEMJC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Br)C=C2OC)C=C1C(NCC1=CC=CO1)=O

Additional information on 6-bromo-N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide

Recent Advances in the Study of 6-bromo-N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 941947-76-8)

In recent years, the compound 6-bromo-N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 941947-76-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This coumarin derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial research. The presence of the bromo and methoxy substituents, along with the furan-2-ylmethyl carboxamide moiety, contributes to its distinct biological activities and pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 6-bromo-N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The researchers employed molecular docking and kinetic assays to reveal the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

Another significant advancement was reported in a 2024 *Bioorganic & Medicinal Chemistry Letters* article, which explored the anticancer properties of this compound. The study highlighted its ability to induce apoptosis in human breast cancer cells (MCF-7) through the activation of the intrinsic mitochondrial pathway. Mechanistic investigations revealed that the compound disrupts the mitochondrial membrane potential and upregulates pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic Bcl-2. These findings underscore its potential as a chemotherapeutic agent with a unique mode of action.

In addition to its anti-inflammatory and anticancer activities, recent research has also investigated the antimicrobial potential of 6-bromo-N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide. A 2023 study in *European Journal of Medicinal Chemistry* reported its efficacy against methicillin-resistant *Staphylococcus aureus* (MRSA) and *Candida albicans*. The compound's ability to disrupt microbial cell membranes and inhibit biofilm formation was attributed to its hydrophobic interactions with microbial lipids and proteins, as confirmed by fluorescence microscopy and scanning electron microscopy.

The synthesis and optimization of this compound have also been a focal point of recent research. A 2024 *Tetrahedron* publication detailed a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which improved the scalability and purity of the final product. Structural-activity relationship (SAR) studies further identified key modifications that enhance its bioavailability and reduce off-target effects, paving the way for future drug development efforts.

In conclusion, 6-bromo-N-(furan-2-yl)methyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 941947-76-8) represents a versatile scaffold with multifaceted biological activities. Its promising pharmacological profile, combined with recent advancements in understanding its mechanisms of action and synthetic accessibility, positions it as a compelling candidate for further preclinical and clinical investigations. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in in vivo models to translate these findings into therapeutic applications.